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Compound of Interest

Compound Name: PF-07957472

cat. No.: B15566791

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-07957472 is a potent and orally active inhibitor of the severe acute respiratory syndrome
coronavirus 2 (SARS-CoV-2) papain-like protease (PLpro).[1][2] As a key enzyme in viral
replication and innate immune evasion, PLpro is a significant target for antiviral drug
development.[2][3][4] PF-07957472 demonstrates robust efficacy in preclinical models of
COVID-19 infection, making it a valuable tool for research and development. These application
notes provide essential information on the storage, stability, and handling of PF-07957472,
along with protocols for its use in relevant assays.

Storage and Stability

Proper storage and handling of PF-07957472 are critical to ensure its integrity and
performance in experimental settings. The following recommendations are based on
information from suppliers and available research data.

Storage Conditions

Quantitative data on the long-term stability of PF-07957472 under various storage conditions is
limited in publicly available literature. However, general recommendations from suppliers
provide guidance for maintaining the compound's quality.
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Recommended .
Parameter . Duration Source
Condition
o Short-term (days to o
Shipping Room temperature MedKoo Biosciences
weeks)
Short-term Storage 0-4°C, dry and dark Days to weeks MedKoo Biosciences
Long-term Storage -20 °C Months to years MedKoo Biosciences
Stock Solution o
-20 °C Months MedKoo Biosciences

Storage

Note: It is strongly recommended to refer to the Certificate of Analysis provided by the specific
supplier for the most accurate and lot-specific storage information.

Metabolic Stability

While comprehensive chemical stability studies are not publicly detailed, the metabolic stability
of PF-07957472 has been assessed in human hepatocytes. This provides an indication of its
stability in a biological matrix.

Assay System Parameter Value Reference

Cryopreserved Apparent Intrinsic Reduced during
Garnsey et al. (2024)

Human Hepatocytes Clearance (CLint,app)  optimization

Signaling Pathway and Mechanism of Action

PF-07957472 inhibits the enzymatic activity of SARS-CoV-2 PLpro. This protease is a domain
within the viral non-structural protein 3 (Nsp3) and is responsible for cleaving the viral
polyprotein at three sites, a crucial step in the viral replication cycle. Additionally, PLpro exhibits
deubiquitinating and delSGylating activities, which interfere with the host's innate immune
response. By inhibiting PLpro, PF-07957472 not only disrupts viral replication but may also
preserve the host's antiviral immune signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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